1-Fluoro-2-(methoxymethyl)-4-nitrobenzene

• Molecular Formula: C8H8FNO3
• Molecular Weight: 185.15 g/mol
• IUPAC Name: 1-fluoro-2-(methoxymethyl)-4-nitrobenzene
• InChI: InChI=1S/C8H8FNO3/c1-13-5-6-4-7(10(11)12)2-3-8(6)9/h2-4H,5H2,1H3
• InChI Key: XHTOCUBLUPKBTM-UHFFFAOYSA-N
• Canonical SMILES: COCC1=C(C=CC(=C1)[N+](=O)[O-])F

Description

1-Fluoro-2-(methoxymethyl)-4-nitrobenzene is a useful research compound. Its molecular formula is C8H8FNO3 and its molecular weight is 185.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

30 g (128 mmol) of the compound from example 26A are dissolved in 1.3 l of anhydrous toluene and admixed with 45 g (192 mmol) of silver(I) oxide and 24.6 g (769 mmol) of anhydrous methanol. The mixture is heated to 60° C. for 16 h. It is then allowed to cool and filtered through silica gel. The product is fractionally eluted with a gradient of cyclohexane and 25:1 cyclohexane/ethyl acetate. The product fractions are concentrated to dryness under reduced pressure and dried under reduced pressure. This affords 17 g (72% of theory) of the desired product.